Cas no 2060049-06-9 (3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one)

• Product Name: 3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one
• CAS No: 2060049-06-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD30488128
• CID: 5613860
• PubChem ID: 125451568
• Update Time: 2025-05-20

3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one
• 2060049-06-9
• EN300-330433
• 1-Propanone, 2-(aminomethyl)-1-(4,4-dimethyl-3-oxazolidinyl)-2-methyl-

• MDL： MFCD30488128
• Inchi： 1S/C10H20N2O2/c1-9(2,5-11)8(13)12-7-14-6-10(12,3)4/h5-7,11H2,1-4H3
• InChI Key： DGPKMEFUROFDNZ-UHFFFAOYSA-N
• SMILES： O1CN(C(C(C)(C)CN)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 320.8±37.0 °C(Predicted)
• pka: 9.13±0.10(Predicted)

Additional information on 3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one

3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one

The compound 3-Amino-1-(4,4-dimethyl-1,3-oxazolidin-3-yl)-2,2-dimethylpropan-1-one (CAS No: 2060049-06-9) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which combines an oxazolidinone ring system with a ketone and amino functionalities. The presence of these functional groups makes it a versatile building block in organic chemistry.

Recent studies have highlighted the importance of oxazolidinones in the synthesis of various bioactive compounds. The 4,4-dimethyl substitution pattern in this compound provides steric bulk, which can influence the reactivity and selectivity of the molecule in different chemical reactions. This feature is particularly useful in asymmetric synthesis and catalytic processes.

The amino group at position 3 of the molecule adds another layer of functionality, enabling it to participate in a wide range of reactions such as nucleophilic additions, condensations, and cyclizations. This makes 3-Amino... a valuable intermediate in the construction of complex molecular architectures.

In terms of synthesis, this compound can be prepared through various routes including nucleophilic substitutions and ring-opening reactions of oxazolidinones. The dimethyl groups at positions 4 and 5 contribute to the stability of the oxazolidinone ring and influence the overall reactivity of the molecule.

Applications of this compound are diverse and include its use as a precursor in the synthesis of peptide derivatives, antibiotics, and other pharmaceutical agents. Its role as a chiral auxiliary has also been explored in recent research, demonstrating its potential in enantioselective synthesis.

Moreover, the ketone group at position 1 provides an additional site for functionalization. This allows for further modification to tailor the molecule's properties according to specific requirements in drug design or material science.

The combination of these features makes 3-Amino... a key player in modern organic synthesis. Its ability to serve as both a building block and a reactive intermediate underscores its importance in advancing chemical research and development.